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Compound of Interest

Compound Name: Diamidafos

Cat. No.: B158128

Disclaimer: Information regarding the specific agricultural applications of Diamidafos is limited
in publicly available scientific literature. The following application notes and protocols are based
on the known properties of Diamidafos as an organophosphate insecticide and general
principles of insecticide evaluation in agricultural studies. These should be considered as a
representative framework, and specific experimental parameters would need to be optimized
for Diamidafos through dedicated research.

Introduction

Diamidafos (CAS No. 1754-58-1) is an organophosphorus compound primarily classified as an
insecticide and acaricide.[1][2] Its mode of action is the inhibition of acetylcholinesterase
(AChE), an essential enzyme in the nervous system of insects.[3][4][5] This inhibition leads to
an accumulation of the neurotransmitter acetylcholine, resulting in continuous nerve
stimulation, paralysis, and ultimately, the death of the insect pest.[3][5][6] Diamidafos has been
noted for its use as a nematicide in tobacco cultivation to control rootknot nematodes.[1][2]

These notes provide a comprehensive guide for researchers, scientists, and drug development
professionals on the potential application and evaluation of Diamidafos in agricultural studies.

Data Presentation: Efficacy and Crop Safety
(Hypothetical Data)
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The following tables present hypothetical data to illustrate how the efficacy and crop safety of

Diamidafos could be summarized. Actual values would need to be determined through

rigorous experimental trials.

Table 1: Hypothetical Efficacy of Diamidafos Against Common Agricultural Pests

Application Rate (g

Pest Mortality (%)

Target Pest Crop . (7 days after
a.i./ha)
treatment)

Aphids (Myzus

P ) (My Tomato 200 92
persicae)
400 98
Mites (Tetranychus

) Strawberry 250 88
urticae)
500 95
Root-knot Nematode o

) ) 85 (reduction in

(Meloidogyne Tobacco 3000 (soil drench)

incognita)

galling index)

) 94 (reduction in
6000 (soil drench) .
galling index)

Table 2: Hypothetical Phytotoxicity Assessment of Diamidafos on Various Crops
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Application Rate (g  Phytotoxicity

Crop . . Yield Reduction (%)
a.i./ha) Rating (1-5 scale*)

Tomato 400 1.2 <1

800 2.5 3

Strawberry 500 1.0 <1

1000 2.1 25

Tobacco 6000 15 <2

12000 3.2 5

*Phytotoxicity Rating Scale: 1 = No visible injury; 2 = Slight leaf discoloration; 3 = Moderate leaf
necrosis or stunting; 4 = Severe necrosis and stunting; 5 = Plant death.

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the efficacy and safety of
Diamidafos.

3.1. Protocol for Laboratory Bioassay to Determine LC50

e Objective: To determine the median lethal concentration (LC50) of Diamidafos against a
target pest.

» Materials: Diamidafos technical grade, appropriate solvent (e.g., acetone), distilled water
with a non-ionic surfactant, petri dishes or appropriate containers, leaf discs from the host
plant, fine brush, target pest population.

e Procedure:
1. Prepare a stock solution of Diamidafos in the chosen solvent.

2. Create a series of dilutions of the stock solution with distilled water and surfactant to
achieve a range of concentrations.
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3. Dip leaf discs into each concentration for a standardized time (e.g., 10 seconds) and allow
them to air dry. A control group should be dipped in the water and surfactant solution only.

4. Place the treated leaf discs in individual petri dishes with a moist filter paper to maintain
humidity.

5. Introduce a set number of pests (e.g., 20 adult aphids) onto each leaf disc using a fine
brush.

6. Replicate each concentration and the control at least four times.

7. Incubate the petri dishes at a controlled temperature and photoperiod.
8. Assess pest mortality at 24, 48, and 72 hours after treatment.

9. Analyze the data using probit analysis to calculate the LC50 value.
3.2. Protocol for Field Efficacy Trial

Objective: To evaluate the efficacy of Diamidafos against a target pest under field
conditions.

Experimental Design: Randomized Complete Block Design (RCBD) with at least four
replications.[7]

Plot Size: Dependent on the crop, but a typical plot size might be 5m x 6m.
Treatments:

o Untreated control.

o Diamidafos at three different application rates (e.g., low, medium, high).
o A standard commercial insecticide for comparison.

Application:

o Apply treatments using a calibrated sprayer to ensure uniform coverage.
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o Record environmental conditions (temperature, humidity, wind speed) during application.

o Data Collection:

[e]

Pre-treatment pest population counts.

o

Post-treatment pest population counts at regular intervals (e.g., 3, 7, and 14 days after
application).

o

Crop phytotoxicity ratings at each assessment interval.

Yield data at harvest.

[¢]

 Statistical Analysis: Analyze the data using Analysis of Variance (ANOVA) and a means
separation test (e.g., Tukey's HSD) to determine significant differences between treatments.

3.3. Protocol for Pesticide Residue Analysis
e Objective: To determine the residue levels of Diamidafos in treated crops and soil.
e Sampling:

o Collect samples of the edible portion of the crop and soil from each plot at various
intervals after the final application (e.g., 0, 1, 3, 7, 14, and 21 days).

o Store samples frozen until analysis to prevent degradation.
o Extraction and Cleanup:
o Homogenize the samples.
o Extract Diamidafos from the samples using an appropriate solvent (e.g., acetonitrile).

o Employ a cleanup procedure, such as the QUEChERS (Quick, Easy, Cheap, Effective,
Rugged, and Safe) method, to remove interfering matrix components.[8]

e Analysis:
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o Quantify the concentration of Diamidafos in the extracts using analytical instrumentation
such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS).[9]

» Data Reporting: Report residue levels in mg/kg (ppm) for each sample type and time point.

Visualizations

Diagram 1: Mechanism of Action of Diamidafos
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Caption: Inhibition of acetylcholinesterase by Diamidafos.

Diagram 2: Experimental Workflow for Field Trial
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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